molecular formula C13H18O3 B8798596 Methyl 2-(4-isopropyl-3-methylphenoxy)acetate CAS No. 649774-36-7

Methyl 2-(4-isopropyl-3-methylphenoxy)acetate

Cat. No.: B8798596
CAS No.: 649774-36-7
M. Wt: 222.28 g/mol
InChI Key: UUYHBNHYMBWOGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-(4-isopropyl-3-methylphenoxy)acetate is a useful research compound. Its molecular formula is C13H18O3 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

649774-36-7

Molecular Formula

C13H18O3

Molecular Weight

222.28 g/mol

IUPAC Name

methyl 2-(3-methyl-4-propan-2-ylphenoxy)acetate

InChI

InChI=1S/C13H18O3/c1-9(2)12-6-5-11(7-10(12)3)16-8-13(14)15-4/h5-7,9H,8H2,1-4H3

InChI Key

UUYHBNHYMBWOGF-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)OCC(=O)OC)C(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-isopropyl-3-methylphenol (10.0 g, 67 mmol), methyl bromoacetate (6.6 mL, 70 mmol) and anhydrous potassium carbonate (10.1 g, 73 mmol) in 2-butanone (100 mL) was heated to reflux for 20 h. The mixture was cooled and partitioned between water (350 mL) and ethyl acetate (100 mL). The organic phase was washed with brine, and the aqueous phases were back-extracted in sequence with more ethyl acetate. The extracts were combined, dried over anhydrous magnesium sulfate, filtered and evaporated to afford sufficiently pure product, methyl 2-(4 isopropyl-3-methylphenoxy)acetate, as an oil (15.0 g, 67 mmol, 100%). 1H NMR (CDCl3, 300 MHz): δ 7.05 (1H, d, J=9.3 Hz), 6.64–6.58 (2H, m), 4.51 (2H, s), 3.71 (3H, s), 2.98 (1H, m, J=7.0 Hz), 2.22 (3H, s), 1.11 (6H, d, J=7.0 Hz).
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
6.6 mL
Type
reactant
Reaction Step One
Quantity
10.1 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

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